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Compound of Interest

Compound Name: Agl 2043

cat. No.: B1665071

For Researchers, Scientists, and Drug Development Professionals

Introduction

Agl 2043, also known as Tyrphostin AGL 2043, is a potent and selective, cell-permeable
inhibitor of type Il receptor tyrosine kinases (RTKs).[1] With a molecular formula of CisH12N4S
and a molecular weight of approximately 280.35 g/mol , this tricyclic quinoxaline compound
demonstrates significant inhibitory activity against Platelet-Derived Growth Factor Receptor
(PDGFR), Fms-like tyrosine kinase 3 (FIt3), and Kit (c-Kit).[1][2][3] Its targeted mechanism of
action makes it a valuable tool in studying cellular proliferation, differentiation, and
angiogenesis, and a potential candidate for therapeutic development in diseases driven by
aberrant signaling of these RTKSs.

This document provides detailed protocols for the preparation of Agl 2043 stock solutions,
along with essential data on its chemical properties, storage, and handling. Adherence to these
guidelines will ensure the integrity and optimal performance of Agl 2043 in experimental
settings.

Quantitative Data Summary

For ease of reference, the key quantitative data for Agl 2043 are summarized in the table
below.
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Property Value

Molecular Formula C15H12N4S

Molecular Weight 280.35 g/mol

CAS Number 226717-28-8

Appearance Solid powder

Purity >95% by HPLC

Solubility Soluble in DMSO (10 mg/mL)
Storage (Solid) +2°C to +8°C, protect from light
Storage (Stock Solution) -20°C for up to 1 month

Experimental Protocols

Preparation of a 10 mM Agl 2043 Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution of Agl 2043 using Dimethyl
Sulfoxide (DMSO) as the solvent.

Materials:

e Agl 2043 powder

o Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)
» Sterile, amber or light-blocking microcentrifuge tubes

o Calibrated precision balance

e \ortex mixer

» Pipettes and sterile, filtered pipette tips

Procedure:
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» Equilibration: Before opening, allow the vial of Agl 2043 powder to equilibrate to room
temperature for at least 15-20 minutes. This prevents condensation from forming on the
compound.

» Weighing: Carefully weigh out the desired amount of Agl 2043 powder using a precision
balance in a chemical fume hood. For example, to prepare 1 mL of a 10 mM stock solution,
weigh out 2.804 mg of Agl 2043 (Molecular Weight = 280.35 g/mol ).

o Dissolution: Add the appropriate volume of DMSO to the Agl 2043 powder. For the example
above, add 1 mL of DMSO.

e Mixing: Cap the tube securely and vortex thoroughly until the powder is completely
dissolved. The solution should be clear. Gentle warming (to no more than 37°C) may be
applied if dissolution is slow.

» Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes in sterile, amber microcentrifuge tubes.

o Storage: Store the aliquots at -20°C. Stock solutions are stable for up to one month when
stored under these conditions.[1]

Note on Working Concentrations:

For cell-based assays, the stock solution will need to be further diluted in the appropriate cell
culture medium to achieve the desired final working concentration. It is crucial to ensure that

the final concentration of DMSO in the culture medium does not exceed a level that is toxic to
the cells (typically <0.5%).

Visualizations
Experimental Workflow: Agl 2043 Stock Solution
Preparation
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Caption: Workflow for preparing an Agl 2043 stock solution.

Signaling Pathway: Inhibition of Type Ill Receptor
Tyrosine Kinases by Agl 2043
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Agl 2043 Mechanism of Action
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Caption: Agl 2043 inhibits PDGFR, FIt3, and c-Kit signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Agl 2043].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166507 1#preparing-agl-2043-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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